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Abstract

This technical guide provides a comprehensive overview of 4-(2-Hydroxyethyl)morpholine
(CAS No. 622-40-2), a versatile chemical intermediate crucial in pharmaceutical and industrial
applications. This document offers an in-depth analysis of its commercial availability, purity
grades, and the critical considerations for its selection and use in research, development, and
manufacturing. A detailed examination of commercial suppliers, specifications, and analytical
methodologies is presented to guide researchers, scientists, and drug development
professionals in making informed decisions for their specific applications.

Introduction to 4-(2-Hydroxyethyl)morpholine

4-(2-Hydroxyethyl)morpholine, also known as N-(2-Hydroxyethyl)morpholine or 2-
Morpholinoethanol, is a morpholine derivative with a primary hydroxyl group.[1][2] Its unique
bifunctional nature, combining the properties of a tertiary amine and a primary alcohol, makes it
a valuable building block in organic synthesis.[3] This colorless to pale yellow liquid is soluble in
water and slightly soluble in various organic solvents.[1] It serves as a critical intermediate in
the synthesis of a range of active pharmaceutical ingredients (APIs), including Temanogrel,
Mycophenolate Mofetil, Nimorazole, and Morniflumate.[4] Beyond pharmaceuticals, it finds

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1587574?utm_src=pdf-interest
https://mallakchemicals.com/chemical-pharma-intermediate/n-2-hydroxyethyl-morpholine-c6h13no2-cas-no-622-40-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0304252.htm
https://www.chemimpex.com/products/43095
https://mallakchemicals.com/chemical-pharma-intermediate/n-2-hydroxyethyl-morpholine-c6h13no2-cas-no-622-40-2.html
https://www.vandvpharma.com/n-2-hydroxyethyl-morpholine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

applications in the production of dyes, rubber accelerators, emulsifying agents, and as a
solvent in polyurethane manufacturing.[5]

Commercial Suppliers of 4-(2-
Hydroxyethyl)morpholine

A multitude of chemical suppliers offer 4-(2-Hydroxyethyl)morpholine, catering to diverse needs
from small-scale research to large-scale industrial production. The choice of a supplier often
depends on factors such as the required purity grade, quantity, geographical location, and
regulatory compliance (e.g., GMP manufacturing). Below is a comparative table of prominent
commercial suppliers.

Table 1: Prominent Commercial Suppliers of 4-(2-Hydroxyethyl)morpholine
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Supplier Purity Offered Key Features
Offers the product under the
Thermo Scientific Chemicals
. N brand (formerly Alfa Aesar).
Thermo Fisher Scientific 99%

Provides detailed

specifications and safety data.

[6]7]

Sigma-Aldrich (Merck)

ReagentPlus®, 99%

Provides high-quality reagents
suitable for a wide range of
laboratory and research

applications.[8]

A manufacturer and exporter

specializing in pharmaceutical-

V & V Pharma Industries >99% grade intermediates, offering
GMP-compliant manufacturing.
[4]
An Indian manufacturer and
o exporter providing technical
Mallak Specialties Pvt Ltd 99.0%

data sheets with detailed

specifications.[1]

Otto Chemie Pvt. Ltd.

99% (puriss grade)

Supplies a "puriss” grade,
indicating high purity, and
provides various packaging

sizes.[9]

Tokyo Chemical Industry (TCI)

>99.0% (GC)

A global supplier offering high-
purity reagents with detailed

analytical information.

Simson Pharma Limited

High Quality

A manufacturer and exporter
that provides a Certificate of

Analysis with their products.

Amines & Plasticizers Limited
(APL)

Min. 99% by GC

An Indian manufacturer

providing detailed
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specifications including assay,

water content, and color.[10]

Sihauli Chemicals

Min. 99% by GC

A manufacturer and exporter
with a global presence, offering

the product in bulk packaging.
[5]

EMCO Chemicals

Minimum 99% by GC

A supplier of industrial and
specialty chemicals with
detailed product specifications.
[11]

Loba Chemie

For synthesis

Provides the product for
synthesis purposes with basic

product information.[12]

Santa Cruz Biotechnology

99%

A supplier of specialty products
for research, particularly in the

life sciences.[13]

Parchem

Not specified

A supplier providing typical
product specifications and
various synonyms for the

compound.[14]

Chem-Impex

Not specified

Highlights applications in
pharmaceutical development,
cosmetics, surfactants, and

polymer chemistry.[3]

Amerigo Scientific

99%

A supplier of heterocyclic
compounds for research
purposes.[15]

Cenmed Enterprises

Reagent Grade

Distributes products from
manufacturers like Sigma-
Aldrich.[16]

Purity Grades and Specifications
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The selection of an appropriate purity grade of 4-(2-Hydroxyethyl)morpholine is paramount and
is dictated by the intended application. A higher purity grade is generally required for
applications with stringent quality and regulatory requirements, such as in pharmaceutical
synthesis, whereas technical grades may be suitable for less sensitive industrial applications.

Table 2: Common Purity Grades and Typical Specifications of 4-(2-Hydroxyethyl)morpholine
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Purity Grade Typical Assay

Key Specifications

Common
Applications

May contain higher

levels of impurities

Industrial applications
like solvents,

corrosion inhibitors,

Technical Grade >98% such as water and ) )
) and intermediates for
other organic by- )
non-pharmaceutical
products. ]
synthesis.[17]
Lower impurity profile,
) T Laboratory research,
with specified limits for ] )
organic synthesis, and
Pure Grade / Reagent water and other ] )
>99% ) ) as a starting material
Grade contaminants. Purity ) )
) ) for various chemical
is often determined by )
preparations.[8]
GC.[1][6][9]
Manufactured under
Good Manufacturing Active Pharmaceutical
] Practices (GMP). Ingredient (API)
Pharmaceutical Grade ] ]
>99.5% Stringent control of synthesis and
(GMP) : L . o
impurities, including formulation in drug
potential genotoxic development.[4]
impurities.
Very low levels of
impurities. Often
accompanied by a Used as a reference
High Purity / Analytical detailed Certificate of standard in analytical
>99.9%

Standard

Analysis with
characterization by
multiple analytical

techniques.

method development

and validation.

Analytical Methods for Purity Assessment

The purity of 4-(2-Hydroxyethyl)morpholine is most commonly determined by Gas
Chromatography (GC) with a Flame lonization Detector (FID).[1][5][10][11] Other methods that
can be employed for assessing chemical purity include titration, spectroscopy, and
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determination of physical constants like melting and boiling points.[18] For trace-level impurity
analysis, more sensitive techniques like Gas Chromatography-Mass Spectrometry (GC-MS)
may be utilized.[19]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)

The following is a generalized, step-by-step protocol for determining the purity of 4-(2-
Hydroxyethyl)morpholine using Gas Chromatography.

Objective: To determine the purity of a 4-(2-Hydroxyethyl)morpholine sample by calculating the
area percentage of the main peak.

Materials:

o 4-(2-Hydroxyethyl)morpholine sample

High-purity solvent for dilution (e.g., Methanol or Dichloromethane)

Gas Chromatograph (GC) equipped with a Flame lonization Detector (FID)

Capillary column suitable for amine analysis (e.g., a mid-polar or polar column)

Autosampler vials and caps

Microsyringe

Protocol:

e Standard and Sample Preparation:

o Prepare a stock solution of 4-(2-Hydroxyethyl)morpholine in the chosen solvent at a
concentration of approximately 1000 pug/mL.

o Prepare a working standard by diluting the stock solution to a concentration of
approximately 100 pg/mL.
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o Prepare the sample for analysis by accurately weighing a known amount and diluting it
with the same solvent to a final concentration of approximately 100 pg/mL.

e GC Instrument Setup:

o

Column: Select a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pum film
thickness).

o Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).
o Injector Temperature: 250 °C.
o Detector Temperature (FID): 280 °C.
o Oven Temperature Program:
= [nitial temperature: 100 °C, hold for 2 minutes.
» Ramp: Increase to 220 °C at a rate of 10 °C/min.
» Hold: Hold at 220 °C for 5 minutes.
o Injection Volume: 1 pL.
o Split Ratio: 50:1.
e Analysis:
o Inject the solvent blank to ensure no interfering peaks are present.

o Inject the working standard to determine the retention time of 4-(2-
Hydroxyethyl)morpholine.

o Inject the prepared sample solution.
o Data Analysis:

o Integrate the peaks in the chromatogram.
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o Calculate the purity of the sample using the area percentage method:

» Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Selecting the Appropriate Purity Grade

The choice of purity grade is a critical decision that directly impacts the outcome and reliability
of an experiment or the quality of a final product. The following diagram illustrates a decision-
making workflow for selecting the appropriate grade of 4-(2-Hydroxyethyl)morpholine.

R

Pharmaceutical Synthesis (API) General Research / Synthesis

Gndustrial / Bulk SolvenD
High Sensitivity Experiment?

GMP Compliance Required?

Click to download full resolution via product page
Caption: Decision workflow for selecting 4-(2-Hydroxyethyl)morpholine purity grade.

Handling and Storage

Proper handling and storage of 4-(2-Hydroxyethyl)morpholine are essential to maintain its
quality and ensure safety.
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» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[20][21] Avoid contact with skin and eyes, and
prevent inhalation of vapors.[20]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents and acids.[1][21] The compound is air-sensitive, so it is
important to keep the container tightly closed when not in use.[1][6]

Conclusion

4-(2-Hydroxyethyl)morpholine is a readily available and highly versatile chemical intermediate
with significant applications in the pharmaceutical and chemical industries. A thorough
understanding of the available commercial suppliers, purity grades, and appropriate analytical
methods for quality control is crucial for its effective and safe utilization. By carefully
considering the requirements of their specific application, researchers and professionals can
select the most suitable grade of 4-(2-Hydroxyethyl)morpholine to ensure the integrity and
success of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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